Cas no 1351828-76-6 ((benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate)

• Product Name: (benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate
• CAS No: 1351828-76-6
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5323505
• Update Time: 2025-09-23

(benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-methyl-, 2-oxo-2-[(phenylmethyl)amino]ethyl ester
• (benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate

• Inchi： 1S/C18H19NO3/c1-14-7-9-15(10-8-14)11-18(21)22-13-17(20)19-12-16-5-3-2-4-6-16/h2-10H,11-13H2,1H3,(H,19,20)
• InChI Key： DFSLAEYAZFHOKE-UHFFFAOYSA-N
• SMILES： C1(CC(OCC(=O)NCC2=CC=CC=C2)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate

(Benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate (CAS No. 1351828-76-6): A Novel Compound with Promising Applications in Pharmaceutical Research

(Benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate is a synthetic compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical chemistry. This compound, characterized by its CAS No. 1351828-76-6 identifier, represents a novel class of derivatives that combine functionalities from both benzylcarbamoyl and 4-methylphenyl moieties. Recent studies have highlighted its potential in modulating biological pathways and its role as a versatile scaffold for drug development. The integration of these structural elements enables the compound to interact with multiple protein targets, making it a valuable candidate for further exploration in therapeutic applications.

The molecular framework of (Benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate is built around a central acetyl group bridging the benzylcarbamoyl and 4-methylphenyl groups. This design allows for the creation of a flexible yet stable molecule that can adapt to various biological environments. Structural analyses have revealed that the compound exhibits a high degree of conformational flexibility, which is crucial for its ability to bind to target proteins with specificity. This property has been leveraged in recent research to optimize its pharmacokinetic profile and enhance its therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (Benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate, with several studies focusing on optimizing reaction conditions to improve yield and purity. One notable breakthrough involves the use of catalytic asymmetric methods to achieve stereocontrolled synthesis, which is critical for ensuring the compound's biological activity. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process, aligning with current trends in sustainable pharmaceutical development.

Functional studies on (Benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate have demonstrated its potential as a modulator of signaling pathways associated with inflammatory responses. In vitro experiments have shown that the compound can inhibit the activation of NF-κB, a key transcription factor involved in the regulation of immune responses. These findings suggest that the compound may have therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Ongoing research is focused on elucidating the precise mechanisms of action and identifying potential targets for drug development.

Pharmacological studies have also highlighted the compound's ability to interact with G protein-coupled receptors (GPCRs), which are critical targets in many therapeutic areas. The 4-methylphenyl group appears to play a significant role in mediating these interactions, as evidenced by molecular docking simulations that predict high-affinity binding to specific receptor subtypes. This property has led to interest in its potential use in the development of novel drugs for conditions such as hypertension and neurological disorders. Preclinical trials are currently underway to assess its efficacy and safety in animal models.

Recent advances in computational modeling have provided deeper insights into the molecular behavior of (Benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate. Machine learning algorithms have been employed to predict its binding affinity to various protein targets, enabling the identification of potential therapeutic applications. These computational tools have also helped in the design of derivative compounds with enhanced pharmacological properties, further expanding the scope of its utility in drug discovery.

One of the most promising applications of (Benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate is in the field of targeted drug delivery. The compound's structural characteristics allow for the incorporation of functional groups that can enhance its solubility and bioavailability. Researchers are exploring the use of this compound as a carrier for delivering therapeutic agents to specific tissues, which could significantly improve treatment outcomes in diseases such as cancer and neurodegenerative disorders.

The compound's potential in the development of new therapeutic agents has also been explored in the context of personalized medicine. By leveraging its ability to interact with multiple targets, scientists are investigating its role in the treatment of complex diseases that involve multiple pathological pathways. This approach aligns with the growing emphasis on precision medicine, where therapies are tailored to individual patient profiles to maximize efficacy and minimize side effects.

Challenges in the development of (Benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate include the need to further optimize its pharmacokinetic properties to ensure effective delivery to target tissues. Additionally, the compound's potential toxicological profile must be thoroughly evaluated to ensure its safety for clinical use. Ongoing research is focused on addressing these challenges through advanced analytical techniques and in vivo testing protocols.

In conclusion, (Benzylcarbamoyl)methyl 2-(4-methylphenyl)acetate represents a promising candidate in the field of pharmaceutical research. Its unique molecular structure and functional properties have opened new avenues for drug development, particularly in the treatment of inflammatory and neurological disorders. Continued research into its pharmacological mechanisms and therapeutic applications is expected to yield significant advancements in the development of novel therapies for a wide range of medical conditions.